Cas no 478954-83-5 (Monobenzyl Phthalate-d4)

• Product name: Monobenzyl Phthalate-d4
• CAS No: 478954-83-5
• MF: C₁₅H₁₂O₄
• MW: 256.25338
• CID: 1060113
• PubChem ID: 71750778

Monobenzyl Phthalate-d4 Chemical and Physical Properties

Names and Identifiers

• Monobenzyl Phthalate-d4
• Monobenzyl Phthalate
• 2,3,4,5-tetradeuterio-6-phenylmethoxycarbonylbenzoic acid
• CS-0202676
• MONO-BENZYL PHTHALATE-3,4,5,6-D4
• 2-[(benzyloxy)carbonyl](?H?)benzoic acid
• HY-W011848S
• D97974
• 2-[(Benzyloxy)carbonyl](~2~H_4_)benzoic acid
• DTXSID40858128
• 478954-83-5

• Inchi： InChI=1S/C22H18O4/c23-21(25-15-17-9-3-1-4-10-17)19-13-7-8-14-20(19)22(24)26-16-18-11-5-2-6-12-18/h1-14H,15-16H2/i7D,8D,13D,14D
• InChI Key： UCVPKAZCQPRWAY-ZZRPVTOQSA-N
• SMILES： [2H]c1c(c(c(c(c1[2H])C(=O)OCc2ccccc2)C(=O)OCc3ccccc3)[2H])[2H]

Computed Properties

• Exact Mass: 256.07400
• Monoisotopic Mass: 260.09866584g/mol
• Isotope Atom Count: 4
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 320
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 63.6Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Melting Point: 103-105°C
• Boiling Point: 470.8±25.0 °C at 760 mmHg
• Flash Point: 234.4±21.6 °C
• Solubility: Chloroform (Slightly), DMSO (Slightly), Methanol (Slightly)
• PSA: 63.60000
• LogP: 2.74180
• Vapor Pressure: 0.0±1.2 mmHg at 25°C

Monobenzyl Phthalate-d4 Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Refrigerator

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on Monobenzyl Phthalate-d4

Monobenzyl Phthalate-d4: A Comprehensive Overview

Monobenzyl Phthalate-d4 (CAS No. 478954-83-5) is a compound that has garnered significant attention in various scientific and industrial applications. This compound, also referred to as MBP-d4, is a derivative of phthalic anhydride, with a benzyl group attached to one of the hydroxyl groups. The d4 designation indicates the presence of four deuterium atoms, which are typically incorporated to facilitate isotopic labeling in analytical studies.

The synthesis of Monobenzyl Phthalate-d4 involves a series of carefully controlled reactions, often starting from phthalic anhydride. The introduction of the benzyl group and subsequent deuterium labeling require precise conditions to ensure high purity and stability. This compound is widely used in research settings, particularly in the fields of pharmacology, toxicology, and environmental science, where isotopic labeling plays a crucial role in tracking metabolic pathways and assessing bioavailability.

Recent studies have highlighted the importance of Monobenzyl Phthalate-d4 in understanding the pharmacokinetics of phthalate esters. For instance, researchers have employed this compound to investigate the absorption, distribution, metabolism, and excretion (ADME) profiles of phthalates in various biological systems. These studies have provided valuable insights into the potential health risks associated with phthalate exposure, particularly in relation to endocrine disruption and reproductive toxicity.

In addition to its role in pharmacological research, Monobenzyl Phthalate-d4 has also been utilized in environmental monitoring programs. By serving as a stable isotopic tracer, this compound enables scientists to track the fate and transport of phthalates in aquatic and terrestrial ecosystems. Recent advancements in analytical techniques, such as high-resolution mass spectrometry (HRMS), have further enhanced the precision and sensitivity of these studies.

The application of Monobenzyl Phthalate-d4 extends beyond research into practical industrial applications. For example, it is used as a reference standard in quality control processes for pharmaceuticals and cosmetics. Its ability to serve as a reliable benchmark ensures the accuracy and reproducibility of analytical results across different laboratories.

From a chemical perspective, Monobenzyl Phthalate-d4 exhibits unique physical and chemical properties that make it suitable for its intended applications. Its solubility characteristics, stability under various conditions, and compatibility with different analytical techniques contribute to its widespread use. Researchers have also explored its potential as a precursor for synthesizing other deuterated compounds, further expanding its utility in scientific research.

In conclusion, Monobenzyl Phthalate-d4 (CAS No. 478954-83-5) is a versatile compound with significant implications across multiple disciplines. Its role as an isotopic tracer has revolutionized our understanding of phthalate metabolism and environmental behavior. As scientific research continues to evolve, this compound will undoubtedly remain a valuable tool for advancing our knowledge of chemical processes and their impact on human health and the environment.